Cas no 66069-32-7 (Clavulanic Acid 2-Amino-2,4,4-trimethylpentane Salt)

• Product name: Clavulanic Acid 2-Amino-2,4,4-trimethylpentane Salt
• CAS No: 66069-32-7
• MF: C₁₆H₂₈N₂O₅
• MW: 328.403924942017
• CID: 3162244
• PubChem ID: 15582454

Clavulanic Acid 2-Amino-2,4,4-trimethylpentane Salt Chemical and Physical Properties

Names and Identifiers

• 2,4,4-trimethylpentan-2-amine (2R,5R,Z)-3-(2-hydroxyethylidene)-7-oxo-4-oxa-1-azabicyclo[3.2.0]heptane-2-carboxylate
• Clavulanic Acid 2-Amino-2,4,4-trimethylpentane Salt
• SCHEMBL6898941
• (2R-(2alpha,3Z,5alpha))-3-(2-Hydroxyethylidene)-7-oxo-4-oxa-1-azabicyclo(3.2.0)heptane-2-carboxylic acid, 1:1 salt with 2,4,4-Trimethylpentan-2-amine
• EC 613-879-6
• (2R,3Z,5R)-3-(2-hydroxyethylidene)-7-oxo-4-oxa-1-azabicyclo[3.2.0]heptane-2-carboxylic acid;2,4,4-trimethylpentan-2-amine
• 66069-32-7

• Inchi： InChI=1S/C8H9NO5.C8H19N/c10-2-1-4-7(8(12)13)9-5(11)3-6(9)14-4;1-7(2,3)6-8(4,5)9/h1,6-7,10H,2-3H2,(H,12,13);6,9H2,1-5H3/b4-1-;/t6-,7-;/m1./s1
• InChI Key： KZHCVIBSQJYMDK-JSYANWSFSA-N
• SMILES： CC(C)(C)CC(C)(C)N.C1C2N(C1=O)C(C(=CCO)O2)C(=O)O

Computed Properties

• Exact Mass: 328.19982200g/mol
• Monoisotopic Mass: 328.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 411
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 113Ų